1-Pyrimidin-2-ylpiperidine-4-carboxamide
Description
1-Pyrimidin-2-ylpiperidine-4-carboxamide is a biochemical compound used for proteomics research . It has a molecular formula of C10H14N4O and a molecular weight of 206.24 .
Molecular Structure Analysis
The molecular structure of 1-Pyrimidin-2-ylpiperidine-4-carboxamide consists of a pyrimidin-2-yl group attached to a piperidine ring at the 1-position. The piperidine ring is further substituted at the 4-position with a carboxamide group .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Pyrimidin-2-ylpiperidine-4-carboxamide include a molecular weight of 206.24 and a molecular formula of C10H14N4O .Scientific Research Applications
Inhibitors of Protein Kinase B (Akt)
The compound 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides, which is structurally similar to “1-Pyrimidin-2-ylpiperidine-4-carboxamide”, has been identified as a selective, orally active inhibitor of Protein Kinase B (PKB or Akt) . PKB is an important component of intracellular signaling pathways regulating growth and survival, and its signaling is frequently deregulated in cancer .
Antitumor Agents
The same compound mentioned above has shown potential as an antitumor agent. It has been found to modulate biomarkers of signaling through PKB in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .
Drug Design
Piperidines, the class of compounds to which “1-Pyrimidin-2-ylpiperidine-4-carboxamide” belongs, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Synthesis of Various Piperidine Derivatives
Piperidines are used in the synthesis of various derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These derivatives have diverse applications in the pharmaceutical industry .
Anticancer Activity
Pyrimidine, a part of the “1-Pyrimidin-2-ylpiperidine-4-carboxamide” structure, has been associated with anticancer activity . For example, annelated thieno[3,2-d][1,2,3]triazolo[1,5-a]pyrimidines showed excellent anticancer activity against a 60 cancer cell line panel at sub-nanomolar concentration .
properties
IUPAC Name |
1-pyrimidin-2-ylpiperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O/c11-9(15)8-2-6-14(7-3-8)10-12-4-1-5-13-10/h1,4-5,8H,2-3,6-7H2,(H2,11,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRMQKPLIUDKQPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2=NC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Pyrimidin-2-ylpiperidine-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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